(2-((Difluoromethyl)sulfonyl)phenyl)(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone

• IUPAC Name: [2-(difluoromethylsulfonyl)phenyl]-(7-thiophen-2-yl-1,4-thiazepan-4-yl)methanone
• InChI: InChI=1S/C17H17F2NO3S3/c18-17(19)26(22,23)15-6-2-1-4-12(15)16(21)20-8-7-14(25-11-9-20)13-5-3-10-24-13/h1-6,10,14,17H,7-9,11H2
• InChI Key: JSGFDABKDKVZDS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CS2)C(=O)C3=CC=CC=C3S(=O)(=O)C(F)F
• Molecular Formula: C17H17F2NO3S3
• Molecular Weight: 417.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and structural motifs common in medicinal chemistry and materials science. It includes a difluoromethylsulfonyl phenyl group, a thiophene ring, and a thiazepane ring. Thiophene-based analogs have been of interest to scientists due to their potential as biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound likely exhibits characteristics of both aromatic and heterocyclic compounds due to the presence of the thiophene and thiazepane rings. The difluoromethylsulfonyl group may introduce additional electronic and steric effects.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of (2-((Difluoromethyl)sulfonyl)phenyl)(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone, focusing on six unique fields:

Organic Synthesis

In organic synthesis, this compound can serve as a versatile building block. The presence of the thiazepane ring and the thiophene moiety allows for diverse chemical modifications. Researchers can utilize it in the synthesis of more complex molecules, potentially leading to the discovery of new reactions and synthetic pathways. .

Chemical Biology

In chemical biology, this compound can be used as a probe to study biological processes. The sulfonyl group can act as a bioorthogonal handle, allowing for the selective labeling of biomolecules in complex biological environments. Researchers can use it to track the localization and interaction of proteins, nucleic acids, or other biomolecules within cells. .

Future Directions

Thiophene-based compounds are a growing area of interest for scientists due to their potential biological activity. Future research may focus on synthesizing new thiophene derivatives and investigating their properties and potential applications.